Cas no 384362-88-3 (2-methyl-5-[(2-methylprop-2-en-1-yl)oxy]-1-benzofuran-3-carboxylic acid)

• Product Name: 2-methyl-5-[(2-methylprop-2-en-1-yl)oxy]-1-benzofuran-3-carboxylic acid
• CAS No: 384362-88-3
• MF: C₁₄H₁₄O₄
• MW: 246.258564472198
• CID: 5813904
• PubChem ID: 800878
• Update Time: 2023-11-21

2-methyl-5-[(2-methylprop-2-en-1-yl)oxy]-1-benzofuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-((2-methylallyl)oxy)benzofuran-3-carboxylic acid
• 3-Benzofurancarboxylic acid, 2-methyl-5-[(2-methyl-2-propen-1-yl)oxy]-
• 2-methyl-5-(2-methylprop-2-enoxy)-1-benzofuran-3-carboxylic acid
• 384362-88-3
• Oprea1_670589
• MFCD03146512
• AKOS002163595
• SR-01000246831-1
• Z57952284
• Cambridge id 6943556
• SR-01000246831
• 2-methyl-5-[(2-methylprop-2-en-1-yl)oxy]-1-benzofuran-3-carboxylic acid
• 2-methyl-5-[(2-methyl-2-propenyl)oxy]-1-benzofuran-3-carboxylic acid
• F1190-0050

• Inchi： 1S/C14H14O4/c1-8(2)7-17-10-4-5-12-11(6-10)13(14(15)16)9(3)18-12/h4-6H,1,7H2,2-3H3,(H,15,16)
• InChI Key： ZUXSCCJQOVGQMH-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OCC(C)=C)C=C2C(C(O)=O)=C1C

Computed Properties

• Exact Mass: 246.08920892g/mol
• Monoisotopic Mass: 246.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• Density: 1.209±0.06 g/cm3(Predicted)
• Boiling Point: 413.8±40.0 °C(Predicted)
• pka: 3.23±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans